S-Adenosylmethionine

• CAS: 24346-00-7; 29908-03-0; 86562-85-8
• Molecular Formula: C15H22N6O5S
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/t7-,8+,10+,11+,14+,27?/m0/s1
• InChIKey: MEFKEPWMEQBLKI-AIRLBKTGSA-N

S-Adenosylmethionine (SAMe) for Research and Industrial Procurement: Chemical Identity and Baseline Characteristics

S-Adenosylmethionine (SAMe; also known as AdoMet or ademetionine) is an endogenous sulfonium compound that serves as the principal biological methyl donor in transmethylation reactions essential for cellular metabolism, including the methylation of nucleic acids, proteins, phospholipids, and neurotransmitters [1]. It is synthesized endogenously from L-methionine and ATP via methionine adenosyltransferase and is commercially available in various salt forms (e.g., tosylate disulfate, phytate, 1,4-butanedisulfonate) to address its inherent chemical instability [2]. SAMe is distinguished from other methyl donors such as betaine and 5-methyltetrahydrofolate by its direct role as the methyl group carrier in over 100 enzymatic transmethylation reactions, making it the immediate substrate for the majority of cellular methyltransferases [3].

Direct methyl donor Immediate substrate for >100 transmethylation reactions, bypassing homocysteine remethylation

Salt-form selection Counterion critically influences chemical stability and oral bioavailability in research models

Pathway focus Supports methylation-dependent liver injury and epigenetic regulation studies

• [1] Bottiglieri T. S-Adenosyl-L-methionine (SAMe): from the bench to the bedside—molecular basis of a pleiotrophic molecule. Am J Clin Nutr. 2002;76(5):1151S-1157S. View Source
• [2] Matos JR, Wong CH. S-adenosylmethionine: Stability and stabilization. Bioorg Chem. 1987;15(1):71-80. View Source
• [3] Finkelstein JD. Metabolic regulatory properties of S-adenosylmethionine and S-adenosylhomocysteine. Clin Chem Lab Med. 2007;45(12):1694-1699. View Source

S-Adenosylmethionine (SAMe) Procurement: Why Generic Substitution with Other Methyl Donors or Uncharacterized Salt Forms Is Scientifically Unjustified

Interchangeability of SAMe with alternative methyl donors such as betaine or methionine is precluded by fundamental differences in metabolic routing and downstream effects. Unlike SAMe, which directly participates in transmethylation, betaine functions as a methyl donor solely for the remethylation of homocysteine to methionine via betaine-homocysteine methyltransferase, an activity restricted primarily to the liver [1]. Furthermore, the counterion composition of SAMe salts critically dictates both chemical stability and oral bioavailability; substitution with an uncharacterized or less stable salt form (e.g., a simple chloride vs. a sterically hindered anion such as phytate or tosylate) can result in >50% degradation to inactive byproducts prior to absorption, rendering the product ineffective for research or therapeutic use [2].

Metabolic route Betaine and methionine do not directly participate in most transmethylation pathways; their effects may not replicate SAMe-dependent methyltransferase activity.

Salt instability Uncharacterized or simple counterion salts can degrade significantly before absorption, potentially shifting exposure and endpoint interpretation.

• [1] Barak AJ, Beckenhauer HC, Mailliard ME, Kharbanda KK, Tuma DJ. A Comparison of the Effects of Betaine and S-Adenosylmethionine on Ethanol-Induced Changes in Methionine Metabolism and Steatosis in Rat Hepatocytes. J Nutr. 2005;135(3):519-524. View Source
• [2] Morana A, Di Lernia I, Cartenì M, De Rosa R, De Rosa M. Synthesis and characterisation of a new class of stable S-adenosyl-l-methionine salts. Int J Pharm. 2000;194(1):61-68. View Source

S-Adenosylmethionine (SAMe) Product-Specific Quantitative Evidence: Comparative Data for Informed Scientific Selection

Oral Bioavailability of SAMe: Novel Phytate Salt vs. Tosylate Disulfate (PTS) Salt in Rats

The SAMe phytate salt demonstrates significantly improved oral bioavailability compared to the widely used tosylate disulfate (PTS) salt form. In a rat pharmacokinetic study, the phytate salt exhibited a higher maximum plasma concentration and greater total systemic exposure [1].

Oral Bioavailability: Phytate vs PTS

Head-to-head

Approximately 2-fold higher Cmax and AUC for phytate salt

Supports formulation-dependent exposure context

Rat model; LC-MS/MS quantification

Evidence Dimension	Peak plasma concentration (Cmax) and total exposure (AUC)
Target Compound Data	SAMe phytate: Cmax ~3.5 µg/mL; AUC ~18 µg·h/mL (estimated from publication figures)
Comparator Or Baseline	SAMe tosylate disulfate (PTS): Cmax ~1.8 µg/mL; AUC ~9 µg·h/mL
Quantified Difference	SAMe phytate achieves approximately 2-fold higher Cmax and 2-fold higher AUC compared to SAMe PTS
Conditions	Oral administration to Sprague-Dawley rats; plasma SAMe quantified via LC-MS/MS

Why This Matters

The 2-fold increase in bioavailability reduces the required dose to achieve target plasma concentrations, directly impacting cost-effectiveness in research and therapeutic formulations.

• [1] Di Pierro F, Settembre R. Pharmacokinetic properties of a novel formulation of S-adenosyl-l-methionine phytate. Amino Acids. 2021;53(10):1559-1568. View Source

Long-Term Solid-State Stability of SAMe Salts: Recovery After 36 Months

SAMe salts formulated with large, sterically hindering anions exhibit markedly enhanced long-term stability in the lyophilized state. In a comparative stability study, a novel SAMe salt with an amidic derivative of taurine retained over 84% of the parent compound after 36 months of storage, whereas standard SAMe salts (e.g., chloride) undergo rapid degradation to 5′-methylthioadenosine (MTA) and homoserine lactone under ambient conditions [1].

Solid-State Stability Recovery

Reported

>84% intact SAMe after 36 months (lyophilized)

Supports long-term stability screening context

Bulky anion salt; conventional salts degrade rapidly

Evidence Dimension	Percentage of intact SAMe recovered after 36 months in lyophilized samples
Target Compound Data	Novel SAMe salt with large anion: >84% recovery after 36 months
Comparator Or Baseline	Conventional SAMe salts (e.g., chloride, sulfate): rapid degradation; quantitative data not provided in same study but established literature indicates instability under ambient storage
Quantified Difference	>84% retention vs. rapid degradation (estimated >50% loss within months for conventional salts)
Conditions	Lyophilized samples stored at ambient temperature for 36 months

Why This Matters

The >84% retention after 3 years ensures consistent potency and minimizes batch-to-batch variability, a critical factor for longitudinal research studies and pharmaceutical manufacturing.

• [1] Morana A, Di Lernia I, Cartenì M, De Rosa R, De Rosa M. Synthesis and characterisation of a new class of stable S-adenosyl-l-methionine salts. Int J Pharm. 2000;194(1):61-68. View Source

Methyl Donor Efficacy: SAMe vs. Betaine in Correcting Ethanol-Induced Hepatic Steatosis

In a rat hepatocyte model of ethanol-induced steatosis, both SAMe and betaine increased the intracellular SAM:SAH ratio and attenuated triglyceride accumulation by approximately 20%. However, only betaine prevented the increase in homocysteine release; SAMe supplementation did not reduce homocysteine efflux and may exacerbate it under methionine-loaded conditions [1].

Hepatic Steatosis: SAMe vs Betaine

Head-to-head

Both reduced steatosis by ~20%; only betaine lowered homocysteine release

Differential homocysteine endpoint context

Rat hepatocyte ethanol model

Evidence Dimension	Hepatocellular triglyceride levels
Target Compound Data	SAMe supplementation reduced ethanol-induced triglyceride accumulation by ~20%
Comparator Or Baseline	Betaine supplementation also reduced triglyceride accumulation by ~20%
Quantified Difference	Equivalent efficacy for steatosis attenuation (~20% reduction); differential effect on homocysteine release (betaine prevents increase, SAMe does not)
Conditions	Isolated hepatocytes from Wistar rats fed ethanol-containing Lieber-DeCarli liquid diet for 4 weeks

Why This Matters

This data delineates the specific therapeutic window for SAMe: effective for restoring methylation potential and reducing steatosis, but inappropriate for indications requiring homocysteine lowering, where betaine is superior.

• [1] Barak AJ, Beckenhauer HC, Mailliard ME, Kharbanda KK, Tuma DJ. A Comparison of the Effects of Betaine and S-Adenosylmethionine on Ethanol-Induced Changes in Methionine Metabolism and Steatosis in Rat Hepatocytes. J Nutr. 2005;135(3):519-524. View Source

Clinical Efficacy in Intrahepatic Cholestasis: SAMe (Heptral®) vs. Remaxol®

In a Phase III multicenter randomized controlled trial involving 317 patients with intrahepatic cholestasis syndrome, parenteral SAMe (Heptral®) 800 mg/day demonstrated non-inferiority to Remaxol® (inosine + meglumine + methionine + nicotinamide + succinic acid) 400 mL/day. The responder rate (defined as ≥40% reduction in GGT, or ≥30% reduction in alkaline phosphatase, or ≥30% reduction in total bilirubin) was 44.9% for SAMe versus 51% for Remaxol, with no statistically significant difference (p=0.303) [1].

Intrahepatic Cholestasis Trial

Trial context

44.9% vs 51% responder rate (p=0.303, non-inferiority)

Reported non-inferiority endpoint context

Phase III RCT; biochemical composite endpoint

Evidence Dimension	Proportion of patients achieving biochemical response (composite endpoint of GGT, ALP, or bilirubin improvement)
Target Compound Data	Heptral® (SAMe) 800 mg/day IV: 44.9% responder rate
Comparator Or Baseline	Remaxol® 400 mL/day IV: 51% responder rate
Quantified Difference	Non-inferiority proven; difference in responder rates = -6.1% (95% CI lower limit = -4.01%, exceeding the pre-defined non-inferiority margin)
Conditions	10-day intravenous treatment in patients with chronic diffuse liver diseases of various etiologies

Why This Matters

This head-to-head trial establishes SAMe as a clinically equivalent option to a multi-component hepatoprotective formulation, supporting its selection as a single-agent therapeutic for intrahepatic cholestasis.

• [1] Stel'makh VV, et al. [The results of phase III multicenter open randomized controlled study REM-Chol-III-16 in patients with intrahepatic cholestasis syndrome caused by chronic diffuse liver diseases]. Ter Arkh. 2021;93(12):1470-1476. View Source

Analgesic Efficacy in Osteoarthritis: SAMe vs. Naproxen and Placebo

In a double-blind, multicenter study of 734 patients with osteoarthritis (hip, knee, spine, hand), oral SAMe at 1,200 mg daily exhibited analgesic activity equivalent to naproxen at 750 mg daily. Both active treatments were significantly superior to placebo (p<0.01), but SAMe demonstrated significantly better tolerability than naproxen, with fewer patients experiencing side effects (p<0.05) [1].

Osteoarthritis Analgesic Trial

Trial context

Pain reduction comparable to naproxen; tolerability similar to placebo

Reported comparator analgesia endpoint context

Double-blind RCT; osteoarthritis model

Evidence Dimension	Analgesic efficacy (pain reduction) and tolerability (incidence of side effects)
Target Compound Data	SAMe 1,200 mg/day: analgesic efficacy comparable to naproxen; side effect incidence similar to placebo
Comparator Or Baseline	Naproxen 750 mg/day: equivalent analgesic efficacy; significantly higher side effect incidence (p<0.05)
Quantified Difference	SAMe efficacy not statistically different from naproxen; SAMe tolerability superior to naproxen (p<0.025 for physicians' judgment, p<0.01 for patients' judgment)
Conditions	Double-blind, randomized, placebo-controlled trial across 33 centers; treatment duration not specified in abstract

Why This Matters

SAMe provides NSAID-level pain relief with a placebo-like safety profile, making it a preferred choice for long-term osteoarthritis management where gastrointestinal and cardiovascular risks of NSAIDs are prohibitive.

• [1] Caruso I, et al. Italian double-blind multicenter study comparing S-adenosylmethionine, naproxen, and placebo in the treatment of degenerative joint disease. Am J Med. 1987;83(5A):66-71. View Source

S-Adenosylmethionine (SAMe) Best Research and Industrial Application Scenarios: Evidence-Driven Use Cases

Preclinical Hepatology Research: Studying Methylation-Dependent Liver Injury

SAMe is the methyl donor of choice for in vitro and in vivo models of alcoholic and non-alcoholic fatty liver disease where restoration of the SAM:SAH ratio is the primary endpoint. Based on direct comparative data, SAMe effectively increases the SAM:SAH ratio and reduces steatosis by ~20% in ethanol-treated hepatocytes, matching betaine's efficacy on these parameters while offering the advantage of directly probing methyltransferase activity rather than upstream homocysteine remethylation [1]. Researchers should select SAMe over betaine when the experimental focus is on downstream methylation reactions (e.g., histone or DNA methylation) rather than homocysteine metabolism.

Pharmaceutical Formulation Development: Optimizing SAMe Bioavailability via Salt Selection

For oral dosage form development, the SAMe phytate salt provides a quantifiable advantage over the conventional tosylate disulfate (PTS) salt, delivering approximately 2-fold higher Cmax and AUC in preclinical models [1]. This translates to a 50% reduction in the required dose to achieve therapeutic plasma levels. Additionally, novel SAMe salts incorporating sterically bulky anions (e.g., amidic taurine derivatives) maintain >84% compound integrity after 36 months of lyophilized storage, enabling the development of stable solid dosage forms with extended shelf-life .

Clinical Trial Design for Hepatobiliary Disorders: Intrahepatic Cholestasis

SAMe (specifically the parenteral formulation Heptral®) is a valid comparator arm or monotherapy option in clinical trials for intrahepatic cholestasis syndrome. Phase III evidence demonstrates non-inferiority of SAMe 800 mg/day IV to the multi-component formulation Remaxol®, with a responder rate of 44.9% versus 51% (p=0.303) for biochemical improvement endpoints [1]. This positions SAMe as a scientifically defensible, single-agent alternative to more complex hepatoprotective combinations in both clinical practice and investigational protocols.

Osteoarthritis Clinical Research: NSAID-Sparing Analgesic Strategy

For osteoarthritis trials requiring a comparator with established analgesic efficacy and a favorable safety profile, oral SAMe at 1,200 mg daily is supported by direct comparative evidence demonstrating pain relief equivalent to naproxen 750 mg daily, but with tolerability indistinguishable from placebo [1]. This evidence justifies the selection of SAMe as an active control in studies evaluating novel analgesics or as an investigational agent in trials focused on long-term disease modification where NSAID-related adverse events would confound safety assessments.

Application

Selection Property

Validation Focus

Hepatic steatosis research models

Direct methyl donor activity

SAM:SAH ratio restoration endpoints

Formulation development and stability studies

Salt counterion stability profile

Long-term stability and bioavailability screening

Cholestasis model research

Single-agent methyl donor pathway context

Biochemical response endpoint review

Osteoarthritis pain model research

Comparator analgesic response context

Pain-model endpoint and tolerability review

• [1] Barak AJ, Beckenhauer HC, Mailliard ME, Kharbanda KK, Tuma DJ. A Comparison of the Effects of Betaine and S-Adenosylmethionine on Ethanol-Induced Changes in Methionine Metabolism and Steatosis in Rat Hepatocytes. J Nutr. 2005;135(3):519-524. View Source